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Compound of Interest

Compound Name: TIS108

Cat. No.: B15607597 Get Quote

Technical Support Center: TIS108
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to overcoming solubility challenges with the

strigolactone biosynthesis inhibitor, TIS108. Below you will find troubleshooting guides,

frequently asked questions (FAQs), detailed experimental protocols, and visual aids to ensure

successful preparation and use of TIS108 stock solutions in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is TIS108 and why is solubility a concern?

A1: TIS108 is a triazole-type inhibitor of strigolactone (SL) biosynthesis, a class of plant

hormones that regulate various aspects of plant development. Like many small organic

molecules developed for biological research, TIS108 is hydrophobic and has low aqueous

solubility. This can lead to challenges in preparing stock solutions and can cause the

compound to precipitate when diluted into aqueous buffers or cell culture media, potentially

leading to inaccurate and irreproducible experimental results.

Q2: What is the recommended solvent for preparing a TIS108 stock solution?

A2: For preparing high-concentration stock solutions of TIS108, dimethyl sulfoxide (DMSO) is

the recommended solvent. DMSO is a powerful polar aprotic solvent capable of dissolving a

wide range of nonpolar and polar compounds.
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Q3: What is the maximum concentration of DMSO that is safe for my experiments?

A3: As a general guideline, the final concentration of DMSO in your experimental system (e.g.,

cell culture medium) should be kept at or below 0.5% to avoid solvent-induced toxicity.

However, the maximum tolerable concentration can be cell-line or organism-dependent. It is

always best practice to include a vehicle control (media with the same final DMSO

concentration but without TIS108) in your experiments to assess any effects of the solvent

itself.

Q4: My TIS108 solution appears cloudy after dilution in my aqueous medium. What should I

do?

A4: Cloudiness or visible particles indicate that TIS108 has precipitated out of solution. This

"crashing out" is a common issue with hydrophobic compounds. To address this, you can try

gentle warming of the solution, vortexing, or sonication. It is also advisable to prepare fresh

dilutions for each experiment and to add the TIS1-8 stock solution to pre-warmed media while

vortexing to aid dissolution. If the problem persists, you may need to lower the final

concentration of TIS108 in your experiment.

Q5: How should I store TIS108 powder and stock solutions?

A5: TIS108 powder should be stored at -20°C for long-term stability. Once dissolved in DMSO,

stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-

thaw cycles and stored at -20°C or -80°C. When stored properly, DMSO stock solutions are

typically stable for several months.

Troubleshooting Guide: Overcoming TIS108
Insolubility
This guide addresses common issues encountered when preparing and using TIS108
solutions.
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Problem Possible Cause Recommended Solution

TIS108 powder does not

dissolve in DMSO.

The concentration is too high,

or the compound requires

more energy to dissolve.

- Try gentle warming of the

solution in a 37°C water bath. -

Use a vortex mixer to increase

agitation. - Sonicate the

solution for 5-10 minutes.

Precipitate forms immediately

upon dilution into aqueous

buffer or media.

The compound is "crashing

out" due to poor aqueous

solubility.

- Lower the final concentration

of TIS108. - Perform a serial

dilution of the stock solution in

pre-warmed (37°C) culture

media. - Add the TIS108 stock

solution dropwise to the

aqueous medium while gently

vortexing.

The solution is initially clear but

becomes cloudy over time.

The compound is slowly

precipitating or aggregating at

the experimental temperature.

- Prepare fresh working

solutions immediately before

each experiment. - Avoid

storing diluted TIS108

solutions. - Consider the

stability of TIS108 in your

specific experimental

conditions.

Inconsistent or non-

reproducible experimental

results.

Variable effective

concentrations of TIS108 due

to precipitation.

- Ensure the TIS108 stock

solution is fully dissolved

before each use. - Visually

inspect the final working

solution for any signs of

precipitation before applying it

to your experimental system.

Observed toxicity in vehicle

control experiments.

The final concentration of

DMSO is too high for your

specific cells or organism.

- Reduce the final DMSO

concentration to a non-toxic

level (typically ≤ 0.5%). -

Perform a dose-response

experiment for DMSO alone to
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determine the toxicity

threshold.

Experimental Protocols
Protocol 1: Preparation of a 10 mM TIS108 Stock
Solution in DMSO
Materials:

TIS108 powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Water bath sonicator (optional)

Procedure:

Equilibrate: Allow the vial of TIS108 powder to come to room temperature before opening to

prevent condensation.

Weigh: Accurately weigh the desired amount of TIS108 powder.

Dissolve: Add the appropriate volume of DMSO to achieve a 10 mM concentration.

Mix: Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. If

necessary, sonicate in a water bath for 5-10 minutes to aid dissolution.

Inspect: Visually confirm that the solution is clear and free of any particulate matter.

Aliquot and Store: Dispense the stock solution into single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C, protected from light.
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Protocol 2: Preparation of a TIS108 Working Solution for
Cell-Based Assays
Materials:

10 mM TIS108 stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium

Sterile microcentrifuge tubes or culture plates

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Thaw: Thaw a single aliquot of the 10 mM TIS108 stock solution at room temperature.

Vortex: Gently vortex the stock solution to ensure it is homogeneous.

Dilute: Prepare the final working concentration of TIS108 by diluting the stock solution in pre-

warmed cell culture medium. It is recommended to perform a serial dilution if a very low final

concentration is required.

Mix: When adding the TIS108 stock to the medium, add it dropwise while gently vortexing or

swirling the medium to facilitate rapid and even dispersion.

Inspect: Visually inspect the final working solution to ensure it is clear and free of precipitate

before adding it to your cells.

Use Immediately: Use the freshly prepared working solution immediately to minimize the risk

of precipitation.

Visualizations
TIS108 Troubleshooting Workflow
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Start: TIS108 Insolubility Issue

Is the 10 mM DMSO stock solution clear?

Action: Vortex, gently warm (37°C), or sonicate the stock solution.

No

Does precipitate form upon dilution in aqueous media?

Yes

Action: Lower final concentration, add stock to pre-warmed media while vortexing, or perform serial dilution.

Yes

Does the solution become cloudy over time?

No

Result: Precipitation Persists, Re-evaluate Experiment

Still Precipitates

Action: Prepare fresh working solutions immediately before use.

Yes

Result: Clear Solution, Proceed with Experiment

No

Click to download full resolution via product page

Caption: A troubleshooting workflow for addressing solubility issues with TIS108.
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Caption: The strigolactone biosynthesis and signaling pathway, indicating the inhibitory action

of TIS108.
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[https://www.benchchem.com/product/b15607597#overcoming-tis108-insolubility-for-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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